Cas no 1619-56-3 (Ethyl 2-cyano-2-ethylbutanoate)

• Product Name: Ethyl 2-cyano-2-ethylbutanoate
• CAS No: 1619-56-3
• Molecular Formula: C₉H₁₅NO₂
• Molecular Weight: 169.2209
• MDL: MFCD00045613
• CID: 210209
• PubChem ID: 74175

Ethyl 2-cyano-2-ethylbutanoate Properties

Names and Identifiers

• Ethyl 2-cyano-2-ethylbutanoate
• Butanoic acid,2-cyano-2-ethyl-, ethyl ester
• 2-Aethyl-2-cyan-buttersaeure-aethylester
• 2-cyano-2-ethyl-butanoic acid,ethyl ester
• 2-ethyl-2-cyano-butyric acid ethyl ester
• AC1L2LCG
• AC1Q4QJ7
• ALBB-010179
• CTK4D1024
• Diaethylcyanessigsaeureaethylester
• Ethyl 2-cyano-2-ethylbutyrate
• ETHYL DIETHYLCYANOACETATE
• NSC128081
• AKOS005172393
• BUTYRIC ACID, .ALPHA.-CYANO-.ALPHA.-ETHYL-, ET ESTER
• UNII-3N8BND6ESL
• DTXSID00167268
• SCHEMBL1963
• BUTYRIC ACID, 2-CYANO-2-ETHYL-, ETHYL ESTER
• 2-Cyano-2-ethylbutanoic acid ethyl ester
• EINECS 216-580-5
• AS-60271
• J-009877
• NS00025282
• CS-0312889
• NSC-128081
• Butanoic acid, 2-cyano-2-ethyl-, ethyl ester
• 1619-56-3
• NSC 128081
• ETHYL 2-ETHYL-2-CYANOBUTYRATE
• ethyl2-cyano-2-ethylbutanoate
• 3N8BND6ESL
• MFCD00045613
• DTXCID2089759
• DB-319373
• BUTYRIC ACID, ALPHA-CYANO-ALPHA-ETHYL-, ET ESTER
• MYPRYLUIKAKSET-UHFFFAOYSA-N
• STK506273

• MDL： MFCD00045613
• InChIKey： MYPRYLUIKAKSET-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H15NO2/c1-4-9(5-2,7-10)8(11)12-6-3/h4-6H2,1-3H3
• SMILES： CCC(CC)(C#N)C(=O)OCC

Computed Properties

• Exact Mass: 169.11035
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 169.11
• Heavy Atom Count: 12
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 50.1A^2

Experimental Properties

• LogP: 1.87948
• PSA: 50.09
• Refractive Index: 1.434
• Boiling Point: 214.5°Cat760mmHg
• Flash Point: 90.2°C
• Density: 0.972